BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Profile of 5-Formylpicolinonitrile:
A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 5-Formylpicolinonitrile

Cat. No.: B043265

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-
Formylpicolinonitrile (also known as 5-formyl-2-pyridinecarbonitrile), a valuable intermediate
in medicinal chemistry and materials science. This document presents available Nuclear
Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with
generalized experimental protocols for these analytical techniques.

Core Spectroscopic Data

The structural characterization of 5-Formylpicolinonitrile relies on a combination of
spectroscopic methods that probe its molecular framework and functional groups. The data
presented herein is essential for confirming the identity and purity of the compound in a
research or development setting.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a
molecule.

Table 1: *H NMR Data for 5-Formylpicolinonitrile
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Chemical Shift () o Coupling Constant .
Multiplicity Assignment
ppm (J) Hz

Data not available in

search results

Table 2: 13C NMR Data for 5-Formylpicolinonitrile

Chemical Shift (8) ppm Assighment

Data not available in search results

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring
the absorption of infrared radiation.

Table 3: IR Absorption Frequencies for 5-Formylpicolinonitrile

Wavenumber (cm~12) Functional Group Assignment

Data not available in search results

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern
of a molecule, aiding in the confirmation of its elemental composition and structure.

Table 4: Mass Spectrometry Data for 5-Formylpicolinonitrile

m/z lon Assignment

132 [M]* (Molecular lon)

Fragmentation data not available in search

results
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Experimental Protocols

The following sections outline generalized experimental methodologies for acquiring the
spectroscopic data presented above. Specific instrument parameters may vary.

NMR Spectroscopy Protocol

A sample of 5-Formylpicolinonitrile is dissolved in a deuterated solvent, such as chloroform-d
(CDCIs) or dimethyl sulfoxide-de (DMSO-ds), and transferred to an NMR tube. *H and 13C NMR
spectra are recorded on a spectrometer, typically operating at a frequency of 300 MHz or
higher for protons. Chemical shifts are reported in parts per million (ppm) relative to a
tetramethylsilane (TMS) internal standard.

FT-IR Spectroscopy Protocol

For a solid sample of 5-Formylpicolinonitrile, an IR spectrum can be obtained using the
Attenuated Total Reflectance (ATR) technique. A small amount of the solid is placed directly on
the ATR crystal, and pressure is applied to ensure good contact. The spectrum is recorded as
the infrared beam passes through the crystal and is attenuated by the sample at specific
frequencies corresponding to its vibrational modes.

Mass Spectrometry Protocol

Mass spectra are typically acquired using a mass spectrometer with an electron ionization (El)
source. The sample is introduced into the instrument, where it is vaporized and bombarded
with a high-energy electron beam. This causes the molecule to ionize and fragment. The
resulting ions are separated based on their mass-to-charge ratio (m/z) and detected.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the logical workflow for the comprehensive spectroscopic
characterization of an organic compound like 5-Formylpicolinonitrile.
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Caption: Workflow for Spectroscopic Characterization.

« To cite this document: BenchChem. [Spectroscopic Profile of 5-Formylpicolinonitrile: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b043265?utm_src=pdf-body-img
https://www.benchchem.com/product/b043265#spectroscopic-data-of-5-formylpicolinonitrile-nmr-ir-mass
https://www.benchchem.com/product/b043265#spectroscopic-data-of-5-formylpicolinonitrile-nmr-ir-mass
https://www.benchchem.com/product/b043265#spectroscopic-data-of-5-formylpicolinonitrile-nmr-ir-mass
https://www.benchchem.com/product/b043265#spectroscopic-data-of-5-formylpicolinonitrile-nmr-ir-mass
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043265?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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